Cas no 476360-83-5 (9-(2-Ethylhexyl)-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole)

• Product Name: 9-(2-Ethylhexyl)-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole
• CAS No: 476360-83-5
• MF: C₃₂H₄₇B₂NO₄
• MW: 531.341889619827
• MDL: MFCD23703117
• CID: 1032105
• PubChem ID: 71464125
• Update Time: 2025-06-14

9-(2-Ethylhexyl)-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole Chemical and Physical Properties

Names and Identifiers

• 9-(2-Ethylhexyl)-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole
• 9-(2-ethylhexyl)-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)carbazole
• 9-(2-Ethylhexyl)-9H-carbazole-2,7-diboronic Acid Bis(pinacol) Ester
• AK123234
• AX8247412
• ST24045838
• 2,7-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)-9-(2-ethylhexyl)-9H-carbazole
• 9-(2-Ethylhexyl)-2,7-bis(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-9H-carbazole
• 2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9-(2-ethylhexyl)carbazole
• BS-44205
• T72511
• CS-0101194
• MFCD23703117
• SCHEMBL14854171
• A872104
• 476360-83-5
• DB-342120
• DTXSID30855904
• E1324

• MDL： MFCD23703117
• Inchi： 1S/C32H47B2NO4/c1-11-13-14-22(12-2)21-35-27-19-23(33-36-29(3,4)30(5,6)37-33)15-17-25(27)26-18-16-24(20-28(26)35)34-38-31(7,8)32(9,10)39-34/h15-20,22H,11-14,21H2,1-10H3
• InChI Key： MQUNOJWYLQJTOL-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3C4C=CC(B5OC(C)(C)C(C)(C)O5)=CC=4N(C=3C=2)CC(CC)CCCC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 531.3691193g/mol
• Monoisotopic Mass: 531.3691193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 39
• Rotatable Bond Count: 8
• Complexity: 771
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.8

9-(2-Ethylhexyl)-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 9-(2-Ethylhexyl)-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole

Comprehensive Overview of 9-(2-Ethylhexyl)-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole (CAS No. 476360-83-5)

The compound 9-(2-Ethylhexyl)-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole (CAS No. 476360-83-5) is a highly specialized organic material with significant applications in advanced fields such as organic electronics, photovoltaics, and materials science. Its unique molecular structure, featuring carbazole and dioxaborolane moieties, makes it a valuable building block for synthesizing conjugated polymers and small molecules. These materials are critical for developing next-generation OLEDs (Organic Light-Emitting Diodes), OPVs (Organic Photovoltaics), and other optoelectronic devices.

In recent years, the demand for high-performance organic semiconductors has surged, driven by the growing interest in flexible electronics and sustainable energy solutions. Researchers and manufacturers are increasingly focusing on compounds like 9-(2-Ethylhexyl)-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole due to their excellent charge transport properties and thermal stability. This compound is particularly notable for its ability to facilitate Suzuki-Miyaura cross-coupling reactions, a widely used method for constructing carbon-carbon bonds in organic synthesis.

The carbazole core of this compound is a well-known heterocyclic aromatic structure, prized for its electron-donating and hole-transporting capabilities. When combined with the dioxaborolane groups, the molecule becomes an ideal precursor for creating π-conjugated systems, which are essential for efficient light absorption and emission in optoelectronic devices. This dual functionality positions CAS No. 476360-83-5 as a key player in the development of green technologies and energy-efficient displays.

From a synthetic perspective, the 2-ethylhexyl side chain enhances the solubility of the compound in common organic solvents, simplifying its processing into thin films or other desired forms. This attribute is particularly valuable for solution-processable electronics, a rapidly growing segment of the industry that aims to reduce manufacturing costs and environmental impact. Additionally, the tetramethyl groups on the dioxaborolane rings contribute to the compound's stability, ensuring consistent performance under various conditions.

The versatility of 9-(2-Ethylhexyl)-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole extends beyond electronics. It is also being explored in bioimaging and sensor technologies, where its fluorescence properties and chemical reactivity offer new possibilities for detection and diagnostics. As the scientific community continues to uncover novel applications for this compound, its relevance in cutting-edge research is expected to grow exponentially.

In summary, CAS No. 476360-83-5 represents a critical component in the toolkit of modern chemists and materials scientists. Its unique combination of structural features and functional properties makes it indispensable for advancing technologies that address some of today's most pressing challenges, from renewable energy to smart devices. As innovation in these fields accelerates, the importance of specialized compounds like this one will only continue to rise.